3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid

• IUPAC Name: 3-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methyl]benzoic acid
• InChI: InChI=1S/C19H22N2O2/c22-19(23)18-3-1-2-17(13-18)12-15-6-10-21(11-7-15)14-16-4-8-20-9-5-16/h1-5,8-9,13,15H,6-7,10-12,14H2,(H,22,23)
• InChI Key: OSESKEDCMRYWTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC(=CC=C2)C(=O)O)CC3=CC=NC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid involves the modulation of various signaling pathways, including the PI3K/Akt pathway, the MAPK pathway, and the NF-κB pathway. 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to inhibit the activity of these pathways, leading to the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation.
Biochemical and Physiological Effects:
3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of inflammation, the protection of neurons from oxidative stress, and the increase of neurotransmitter levels in the brain. These effects are mediated by the modulation of various signaling pathways, as discussed above.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid is its high purity and high yield, which makes it suitable for various lab experiments. However, one of the limitations of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid. One of the directions is the optimization of its pharmacokinetics and bioavailability, which may improve its therapeutic efficacy. Another direction is the identification of its molecular targets, which may provide insights into its mechanism of action. Additionally, the development of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid derivatives with improved pharmacological properties may lead to the discovery of novel therapeutic agents for various diseases.
Conclusion:
In conclusion, 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its synthesis method has been optimized to yield high purity and high yield. 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of inflammation, the protection of neurons from oxidative stress, and the increase of neurotransmitter levels in the brain. Its mechanism of action involves the modulation of various signaling pathways. 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has several advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid involves the reaction of 4-pyridinecarboxaldehyde with 4-piperidinylmethylamine, followed by the addition of benzoic acid. The final product is obtained after several purification steps, including recrystallization and column chromatography. This method has been optimized to yield high purity and high yield of 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid.

Scientific Research Applications

3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been studied for its therapeutic potential in various diseases, including cancer, Alzheimer's disease, Parkinson's disease, and depression. In cancer, 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease and Parkinson's disease, 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to protect neurons from oxidative stress and reduce inflammation. In depression, 3-{[1-(4-pyridinylmethyl)-4-piperidinyl]methyl}benzoic acid has been shown to increase the levels of serotonin and norepinephrine in the brain, leading to an antidepressant effect.